![molecular formula C9H9F4N B1442463 2-Fluoro-5-trifluoromethylphenylethylamine CAS No. 1165931-96-3](/img/structure/B1442463.png)
2-Fluoro-5-trifluoromethylphenylethylamine
Overview
Description
Scientific Research Applications
Fluorinated Heterocycles and Carbocycles Synthesis
Nucleophilic Cyclization for Hetero- and Carbocycles : The unique reactivity of fluorinated compounds, such as those involving 2-fluoro groups and trifluoromethyl groups, is leveraged in the synthesis of fluorinated heterocycles and carbocycles. For example, β,β-difluorostyrenes undergo nucleophilic cyclization to yield 2-fluorinated indoles, benzo[b]furans, and benzo[b]thiophenes, exploiting the properties of fluorine to facilitate these reactions (Ichikawa et al., 2002).
Fluorinating Reagents in Organic Synthesis
N-Fluoro Compounds as Fluorinating Agents : The development and application of N-fluoro compounds in organic synthesis have been a significant area of research. These compounds, including N-fluorobenzenesulfonimide and N-fluorobis(trifluoromethyl)sulfonylamine, serve as versatile fluorinating agents, enabling the introduction of fluorine atoms into organic molecules. Their use reflects the growing importance of fluorinated compounds in pharmaceuticals, agrochemicals, and materials science (Furin & Fainzil’berg, 2000).
High-Performance Polymers
Synthesis of Poly(arylene ether)s : The synthesis of novel poly(arylene ether)s based on fluorinated monomers demonstrates the application of fluorinated compounds in creating high-performance materials with excellent thermal stability and solubility in organic solvents. These materials exhibit potential for various industrial applications due to their outstanding properties (Salunke, Ghosh, & Banerjee, 2007).
Catalysis and Fluorine Introduction
C-F Bond Activation and Fluorination : Research in the activation of C-F bonds and the catalytic introduction of fluorine into organic molecules represents a critical area of application for fluorinated compounds. This research addresses the challenge of selectively introducing fluorine atoms into molecules, a key step in the synthesis of many pharmaceuticals and agrochemicals with fluorinated motifs (Amii & Uneyama, 2009).
Safety and Hazards
“2-Fluoro-5-trifluoromethylphenylethylamine” is used for research and development purposes only and is not intended for medicinal, household, or other uses . A safety data sheet for a similar compound indicates that it can cause skin irritation, serious eye irritation, and respiratory irritation if inhaled .
Future Directions
The future directions of research on “2-Fluoro-5-trifluoromethylphenylethylamine” and similar compounds could involve further exploration of their synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Recent advances in transition metal-mediated trifluoromethylation reactions suggest potential future applications in the field of trifluoromethylation reactions .
Properties
IUPAC Name |
2-fluoro-2-[3-(trifluoromethyl)phenyl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F4N/c10-8(5-14)6-2-1-3-7(4-6)9(11,12)13/h1-4,8H,5,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTSCTJKJPCTLOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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